Cas no 103745-00-2 (Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1))

• Product Name: Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1)
• CAS No: 103745-00-2
• MF: C₉H₁₃ClN₆NaO₂
• MW: 295.681290388107
• CID: 209401
• PubChem ID: 190595
• Update Time: 2025-04-19

Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1)
• sodium,3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-1-(2-chloroethyl)-1-nitrosourea
• AC1L4QVW
• AC1Q1VS2
• AR-1L8039
• Sodium 3-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-1-(2-chloroethyl)-1-nitroso-urea
• DTXSID80276701
• 103745-00-2
• Urea, N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-, sodium salt (1:1)
• Urea, N'-((4-amino-2-methyl-5-pyrimidinyl)methyl)-N-(2-chloroethyl)-N-nitroso-, monosodium salt

• Inchi： 1S/C9H13ClN6O2.Na/c1-6-12-4-7(8(11)14-6)5-13-9(17)16(15-18)3-2-10;/h4H,2-3,5H2,1H3,(H,13,17)(H2,11,12,14);/q;+1
• InChI Key： WCIRDPAVRRIWKW-UHFFFAOYSA-N
• SMILES： ClCCN(C(NCC1=CN=C(C)N=C1N)=O)N=O.[Na+]

Computed Properties

• Exact Mass: 295.06889
• Monoisotopic Mass: 295.0686207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.57